Dermatitis

Description

Dermatitis is a general term describing inflammation of the skin. It encompasses a variety of conditions characterized by symptoms such as redness, itching, swelling, and sometimes blistering, crusting, or scaling. Common types include atopic dermatitis (eczema), contact dermatitis (allergic or irritant), seborrheic dermatitis, and stasis dermatitis. The etiology is often multifactorial, involving genetic predispositions, environmental triggers, and immune system dysregulation. Diagnosis relies on clinical presentation and, occasionally, skin biopsy or patch testing.